Cas no 103008-71-5 (Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-)

Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)- structure
103008-71-5 structure
Product Name:Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
CAS No:103008-71-5
MF:C7H9N5O
MW:179.179260015488
CID:1135419
PubChem ID:13608526
Update Time:2025-04-20

Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
    • (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
    • SCHEMBL10498676
    • 103008-71-5
    • N-(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
    • DTXSID50544883
    • Inchi: 1S/C7H9N5O/c1-3-13-7-11-5(2)10-6(12-7)9-4-8/h3H2,1-2H3,(H,9,10,11,12)
    • InChI Key: AIYPTLWVDCVSMD-UHFFFAOYSA-N
    • SMILES: O(C1N=C(NC#N)N=C(C)N=1)CC

Computed Properties

  • Exact Mass: 179.08071g/mol
  • Monoisotopic Mass: 179.08071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 179.18g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.7Ų
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